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For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetravinylsilane (TVS), a tetraorganosilane with the chemical formula Si(CH=CH:2)4, is a
versatile monomer and a fundamental building block in organosilicon chemistry. Its unique
structure, featuring a central silicon atom bonded to four reactive vinyl groups, makes it a
valuable precursor for a wide range of materials with tunable properties. This technical guide
provides an in-depth review of the core characteristics of Tetravinylsilane, including its
physical and chemical properties, synthesis, and key reactions. Furthermore, it explores its
emerging applications in materials science and its relevance to the field of drug development,
particularly in the synthesis of carbosilane dendrimers for advanced drug delivery systems.

Core Physical and Chemical Properties

Tetravinylsilane is a colorless to light yellow, flammable liquid with a pungent odor.[1] Its
fundamental properties are summarized in the tables below for easy reference and
comparison.

Physical Properties of Tetravinylsilane
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Property Value Reference
Molecular Formula CsH12Si [21[3114]
Molecular Weight 136.27 g/mol [4115][6]
Boiling Point 130-131 °C (lit.) 314171
Melting Point <0°C [2][3]
Density 0.8 g/mL at 25 °C (lit.) 31141171
Refractive Index (n20/D) 1.461 (lit.) [31[41[6]
Flash Point 6 °C (42.8 °F) - closed cup [41[8]
Vapor Pressure 12.0 £ 0.2 mmHg at 25°C [2]
Water Solubility Insoluble [1]
Chemical ldentifiers
Identifier Value Reference
CAS Number 1112-55-6 [2][3][4]
IUPAC Name tetrakis(ethenyl)silane [5]
InChl=1S/C8H12Si/c1-5-9(6-
InChl [5]
2,7-3)8-4/h5-8H,1-4H2
UFHILTCGAOPTOV-
InChlKey [5]
UHFFFAOYSA-N
C=C--INVALID-LINK--
SMILES [5]

(C=C)C=C

Synthesis of Tetravinylsilane

The most common and industrially relevant method for synthesizing Tetravinylsilane is

through the Grignard reaction, where a vinyl Grignard reagent reacts with a silicon halide.
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Experimental Protocol: Grighard Synthesis of
Tetravinylsilane

This protocol is based on a patented synthesis method and provides a general procedure.[9]

Materials:

Tetrachlorosilane (SiCla)

Vinyl magnesium chloride (CH2=CHMQgCI) solution
Methyl tertiary butyl ether (MTBE)

Magnesium iodide (Mglz) (catalyst)

Anhydrous magnesium sulfate (MgSQOa)

Water

Inert gas (e.g., Nitrogen or Argon)

Standard glassware for organic synthesis (reaction flask, dropping funnel, condenser, etc.)

Procedure:

Under the protection of an inert gas atmosphere, dissolve tetrachlorosilane in methyl tertiary
butyl ether in a reaction flask.

Add a catalytic amount of magnesium iodide to the solution.
Control the temperature of the system to approximately 20-25 °C.

Slowly add the vinyl magnesium chloride solution to the stirred tetrachlorosilane solution
over a period of about 2-2.5 hours.

After the addition is complete, continue stirring the reaction mixture at 20-25 °C for an
additional 2.5-3 hours to complete the Grignard reaction.
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Quench the reaction by slowly adding water to the reaction mixture.

Perform a phase separation to isolate the organic phase.

Dry the organic

Concentrate the

phase with anhydrous magnesium sulfate.

organic phase under reduced pressure to obtain the crude

Tetravinylsilane.

The final product can be further purified by distillation.

Reactants
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Figure 1: Grignard Synthesis of Tetravinylsilane.

Key Reactions of Tetravinylsilane

The four vinyl groups of Tetravinylsilane are highly reactive and can undergo a variety of

chemical transformations, making it a versatile precursor for polymers and functionalized

organosilicon compounds.

Polymerization
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Tetravinylsilane is a key monomer in the production of silicon-containing polymers. One of the
prominent methods for this is plasma-enhanced chemical vapor deposition (PECVD), which
produces highly cross-linked, thin polymer films.

This protocol describes the deposition of plasma-polymerized Tetravinylsilane (pp-TVS) films
on a silicon wafer.

Apparatus:

e RF (13.56 MHz) capacitive coupling plasma-enhanced chemical vapor deposition (PECVD)
system with parallel-plate electrodes.

» Tetravinylsilane (TVS) precursor

e Argon gas (99.999%)

 Silicon wafers (substrates)

Procedure:

e Clean the PECVD chamber by running an argon plasma.

» Place the silicon wafer substrates onto the lower electrode.

» Pretreat the substrates with argon plasma (e.g., 10 sccm flow rate, 5.0 Pa pressure, 5 W
power, continuous wave) for approximately 10 minutes to enhance film adhesion.

 Introduce Tetravinylsilane vapor into the chamber at a controlled flow rate (e.g., 3.8 sccm)
to achieve a desired operating pressure (e.g., 2.7 Pa).

« Initiate the plasma polymerization process using a pulsed RF plasma. The effective power
can be varied (e.g., 0.1 to 150 W) by adjusting the pulse on-time (t_on) and off-time (t_off) to
control the film properties.

o Continue the deposition until the desired film thickness is achieved. The thickness can be
monitored in-situ or measured post-deposition using techniques like ellipsometry.

o After deposition, the chamber can be purged with argon.
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Figure 2: Experimental Workflow for PECVD of Tetravinylsilane.

Hydrosilylation
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Hydrosilylation is the addition of a Si-H bond across an unsaturated bond, such as the vinyl
groups in Tetravinylsilane. This reaction is a powerful tool for creating more complex
organosilicon structures, including dendrimers. The reaction is typically catalyzed by transition
metal complexes, most commonly platinum-based catalysts.

This is a general procedure that can be adapted for the hydrosilylation of Tetravinylsilane with
a hydrosilane.

Materials:

Tetravinylsilane (TVS)

Hydrosilane (e.g., Trichlorosilane, HSICls)

Platinum catalyst (e.g., Karstedt's catalyst or Speier's catalyst)

Anhydrous, non-polar solvent (e.g., Toluene or THF)

Inert atmosphere (e.g., Nitrogen or Argon)

Standard glassware for organic synthesis
Procedure:

 In a flame-dried reaction flask under an inert atmosphere, dissolve Tetravinylsilane in the
anhydrous solvent.

e Add the platinum catalyst to the solution. The catalyst loading is typically very low (in the
ppm range).

o Slowly add the hydrosilane to the stirred reaction mixture. The reaction can be exothermic,
so controlled addition is important.

e The reaction is often carried out at room temperature or with gentle heating, depending on
the reactivity of the substrates and the catalyst used.

e Monitor the progress of the reaction by techniques such as NMR or IR spectroscopy to
observe the disappearance of the Si-H and vinyl C=C bonds and the appearance of the new
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Si-C bonds.

» Upon completion, the catalyst can be removed by filtration through a short plug of silica gel
or by treatment with activated carbon.

e The solvent is removed under reduced pressure, and the product can be purified by
distillation or chromatography.

Reactants

Tetravinylsilane

Si(CH=CH2)a
Hydrosilylation
\ Product
Hydrosilane Hydrosilylation Product
(e.g., 4 H-SiR3) Si(CH2CH2SiR3)a

\\~__ .

Click to download full resolution via product page

Figure 3: General Scheme of Tetravinylsilane Hydrosilylation.

Relevance and Applications in Drug Development

While Tetravinylsilane itself is not a therapeutic agent, its unique chemical properties make it
a valuable precursor for materials with significant potential in the pharmaceutical and
biomedical fields. The initial query regarding "signaling pathways" is not directly applicable, as
TVS is a synthetic building block rather than a biologically active molecule that would interact
with such pathways. However, its relevance to drug development professionals lies in its use to
create biocompatible and functional materials.

Carbosilane Dendrimers for Drug and Gene Delivery
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A particularly promising application of Tetravinylsilane is as a core molecule for the synthesis
of carbosilane dendrimers.[2] Dendrimers are highly branched, monodisperse macromolecules
with a well-defined three-dimensional structure. The synthesis of these dendrimers often
involves a divergent approach starting from a multifunctional core like TVS, with alternating
steps of hydrosilylation and Grignard reactions to build up successive generations.[2]

These carbosilane dendrimers have garnered significant interest as non-viral vectors for drug
and gene delivery.[3][4][8] Their key advantages include:

» Biocompatibility: Carbosilane dendrimers have shown good biocompatibility and low toxicity
at therapeutic concentrations.[3][8]

e Tunable Surface Functionality: The periphery of the dendrimer can be functionalized with
various groups to control solubility, target specific cells, and attach drugs or imaging agents.
Cationic surface groups, for instance, can electrostatically bind to negatively charged nucleic
acids (like DNA and siRNA) to form "dendriplexes" for gene delivery.[4]

e Drug Encapsulation: The internal cavities of the dendrimers can encapsulate hydrophobic
drug molecules, improving their solubility and protecting them from degradation.[3]

o Amphiphilic Properties: The combination of a hydrophobic carbosilane core and a hydrophilic
periphery can lead to self-assembly and the formation of micelles or hydrogels, which are
excellent systems for controlled drug release.[10]

The use of Tetravinylsilane as a foundational element in these advanced drug delivery
systems underscores its importance for researchers in pharmacology and medicinal chemistry.

Biocompatible Coatings and Materials

Polymers derived from Tetravinylsilane can be used to create biocompatible coatings for
medical devices and implants.[11] The inert and stable nature of the resulting polysiloxane-like
materials can help to reduce protein adsorption and minimize adverse reactions when in
contact with biological tissues.[12]

Conclusion
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Tetravinylsilane is a cornerstone of organosilicon chemistry, offering a unique combination of
a stable silicon core and four highly reactive vinyl groups. Its fundamental physical and
chemical properties are well-characterized, and its synthesis and key reactions, such as
polymerization and hydrosilylation, are well-established. For researchers in materials science,
Tetravinylsilane provides a versatile platform for creating novel polymers with tailored
properties. For professionals in drug development, the true potential of Tetravinylsilane lies in
its role as a precursor to advanced materials, most notably carbosilane dendrimers. These
highly branched macromolecules are at the forefront of research into next-generation drug and
gene delivery systems, offering solutions to challenges in biocompatibility, drug solubility, and
targeted therapy. As the fields of nanomedicine and advanced materials continue to converge,
the importance of fundamental building blocks like Tetravinylsilane is set to grow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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